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Compound of Interest

Compound Name: 2-(7-Methyl-1H-indol-3-YL)ethanol

Cat. No.: B051440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-methyltryptophol, a derivative of

the essential amino acid tryptophan. While detailed research on this specific compound is

limited in publicly accessible literature, this document compiles the available information and

draws reasonable inferences from studies on closely related compounds, such as 7-

ethyltryptophol. This guide covers the molecular and physical properties, potential synthetic

and analytical methodologies, and its metabolic context.

Core Molecular and Physical Properties
7-Methyltryptophol, also known as 2-(7-methyl-1H-indol-3-yl)ethan-1-ol, is a tryptophol

derivative with a methyl group at the 7th position of the indole ring.[1][2] Its fundamental

properties are summarized below.
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Property Value Source

Molecular Weight 175.2 g/mol [1][2]

Molecular Formula C₁₁H₁₃NO [1][2]

CAS Number 39232-85-4 [1]

Chemical Name
2-(7-methyl-1H-indol-3-

yl)ethan-1-ol
[1][2]

Synonyms
7-Methyl-3-(2-

hydroxyethyl)indole

Appearance
Likely a solid, similar to related

compounds

Solubility
Expected to be soluble in

organic solvents

Role in Drug Development and Research
Currently, the primary documented application of 7-methyltryptophol is as a reference standard

in the analytical method development, validation, and quality control for the commercial

production of Asenapine.[1] Asenapine is an atypical antipsychotic medication used for the

treatment of schizophrenia and bipolar disorder.[3] The use of 7-methyltryptophol as an

impurity reference standard underscores its importance in ensuring the purity and safety of the

final pharmaceutical product.[1] It is also described as a metabolite of Tryptophan, an essential

amino acid.[4]

Potential Synthesis and Purification Protocols
While specific synthesis protocols for 7-methyltryptophol are not readily available,

methodologies for the closely related 7-ethyltryptophol are well-documented and can serve as

a strong basis for its synthesis. The most common approach is the Fischer indole synthesis.[5]

[6][7][8]

3.1. Fischer Indole Synthesis of 7-Alkyltryptophols
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This method involves the reaction of a substituted phenylhydrazine with an aldehyde or ketone

under acidic conditions. For 7-substituted tryptophols, the general process starts with a 2-

substituted phenylhydrazine and 2,3-dihydrofuran (which serves as a precursor to 4-

hydroxybutyraldehyde).[6][8]
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Synthesis Workflow

2-Methylphenylhydrazine

Fischer Indole Synthesis

2,3-Dihydrofuran

Acid Catalyst
(e.g., H₂SO₄)

Solvent
(e.g., DMAc/H₂O)

Crude 7-Methyltryptophol
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Purification Workflow

Crude 7-Methyltryptophol

Dissolve in
Organic Solvent

(e.g., Dichloromethane)

Step 1

Wash with aq. Acid
(e.g., 1N HCl)

Step 2

Wash with aq. Base
(e.g., sat. NaHCO₃)

Step 3

Wash with Brine

Step 4

Evaporate Solvent

Step 5

Solidify in Alkane
(e.g., Hexane)

Step 6

Filter and Dry

Step 7

Pure, Free-Flowing
7-Methyltryptophol

Step 8
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Simplified Tryptophan Metabolism

Tryptophan

Indole-3-Pyruvic Acid

Transamination

Serotonin Pathway Kynurenine Pathway

Indole-3-Acetaldehyde

Decarboxylation

Tryptophol

Reduction

7-Methyltryptophol

Methylation
(Hypothetical)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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